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Compound of Interest

Compound Name: Terbumeton

Cat. No.: B1683086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive assessment of the groundwater leaching

potential of the herbicide Terbumeton. By examining its physicochemical properties,

environmental fate, and mobility in soil, this document offers a detailed overview for

researchers and scientists. The guide includes a summary of key quantitative data, detailed

experimental protocols, and visual representations of relevant biological and experimental

processes to facilitate a thorough understanding of Terbumeton's environmental behavior.

Physicochemical Properties and Leaching Potential
Indices
The potential for a pesticide to leach into groundwater is significantly influenced by its inherent

physicochemical properties. Key parameters such as soil sorption coefficient (Koc) and

degradation half-life (DT50) are critical in predicting its mobility and persistence in the soil

environment.

Table 1: Physicochemical Properties of Terbumeton
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Property Value Interpretation Source

Molecular Formula C₁₀H₁₉N₅O - [1]

Molecular Weight 225.29 g/mol - [1]

Water Solubility Data not available

Higher solubility

generally correlates

with higher leaching

potential.

-

Soil Sorption

Coefficient (Koc)
295 mL/g Moderately mobile [2]

Soil Degradation Half-

life (DT50, typical

aerobic)

300 days Persistent [2]

Aqueous Hydrolysis

DT50
Data not available

Indicates stability in

water. Longer half-life

suggests higher

potential for

persistence in aquatic

environments.

-

Aqueous Photolysis

DT50
Data not available

Indicates stability to

degradation by

sunlight in water.

Longer half-life

suggests higher

potential for

persistence in sunlit

surface waters.

-

Table 2: Leaching Potential Indices for Terbumeton

Index Value Interpretation Source

GUS Leaching

Potential Index
3.79 High leachability [2]
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The Groundwater Ubiquity Score (GUS) is a calculated index that helps to predict the

leachability of a pesticide. A GUS value greater than 2.8 is indicative of a high leaching

potential.

Experimental Protocols for Assessing Groundwater
Leaching
To experimentally determine the leaching potential of Terbumeton, two primary methods are

employed: soil column leaching studies and field lysimeter studies. These experiments provide

empirical data on the mobility and degradation of the herbicide under controlled and field

conditions, respectively.

Soil Column Leaching Study
This laboratory-based method assesses the mobility of a pesticide in a controlled soil

environment. The following protocol is based on the OECD Guideline for the Testing of

Chemicals, Test No. 312: Leaching in Soil Columns.[3][4]

Objective: To determine the leaching potential of Terbumeton and its transformation products

in different soil types under standardized laboratory conditions.

Materials:

Glass columns (e.g., 30-50 cm in length, 5 cm internal diameter) with an outlet at the bottom.

Representative soil samples, air-dried and sieved (<2 mm). At least two different soil types

are recommended.

Terbumeton, analytical grade.

Artificial rain solution (e.g., 0.01 M CaCl₂).

Analytical instrumentation for quantifying Terbumeton and its metabolites (e.g., HPLC-DAD,

LC-MS).

Procedure:
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Column Packing: The soil is packed into the columns to a specified bulk density, typically

representative of field conditions.

Saturation: The soil columns are pre-wetted by capillary action from the bottom with the

artificial rain solution until saturated. They are then allowed to drain.

Application: A solution of Terbumeton is applied evenly to the surface of the soil columns.

For studies on aged residues, the soil is treated with Terbumeton and incubated under

controlled conditions before being packed into the columns.

Leaching: The artificial rain solution is continuously applied to the top of the columns at a

constant rate (e.g., simulating a high rainfall event) over a defined period (e.g., 48 hours).

Leachate Collection: The leachate (water that has passed through the soil column) is

collected at the bottom outlet, either as a single composite sample or in fractions over time.

Soil Sectioning: After the leaching period, the soil columns are carefully sectioned into

segments of defined depths (e.g., every 5-10 cm).

Analysis: The concentration of Terbumeton and its major metabolites are determined in the

leachate fractions and in extracts from each soil segment.

Field Lysimeter Study
Field lysimeter studies provide a more realistic assessment of pesticide leaching under natural

environmental conditions.[5][6][7]

Objective: To evaluate the mobility, persistence, and degradation of Terbumeton in an

undisturbed soil profile under real-world climatic conditions.

Materials:

Lysimeters: Large, intact soil blocks (monoliths) encased in a container (e.g., steel or

fiberglass), typically 1-2 meters deep and with a surface area of at least 0.5 m².

Equipment for collecting an undisturbed soil monolith.

Terbumeton, commercial formulation.
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Leachate collection system at the bottom of the lysimeter.

Instrumentation for monitoring environmental parameters (e.g., rainfall, temperature, soil

moisture).

Analytical instrumentation for quantifying Terbumeton and its metabolites.

Procedure:

Installation: Undisturbed soil monoliths are carefully excavated and encased in the lysimeter

containers, maintaining the natural soil structure. The lysimeters are then installed in an

experimental field, with their surface level with the surrounding ground.

Application: The commercial formulation of Terbumeton is applied to the soil surface of the

lysimeter at a rate consistent with agricultural practice.

Environmental Monitoring: The lysimeters are exposed to natural weather conditions. Key

parameters such as precipitation, air and soil temperature, and soil moisture are

continuously monitored.

Leachate Collection: Leachate is collected from the bottom of the lysimeters, typically after

significant rainfall events. The volume of leachate is recorded.

Soil and Plant Sampling: At predetermined intervals, soil cores may be taken from the

lysimeter (if the design allows) to determine the distribution of Terbumeton and its

metabolites in the soil profile. If the lysimeter is vegetated, plant samples can also be

analyzed for uptake.

Analysis: The concentration of Terbumeton and its metabolites are determined in the

collected leachate, soil, and plant samples over the course of the study (often one to several

years).

Biological and Degradation Pathways
Understanding the mode of action and the environmental degradation of Terbumeton is crucial

for a complete assessment of its potential environmental impact.
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Signaling Pathway: Inhibition of Photosynthesis
Terbumeton, like other triazine herbicides, acts by inhibiting photosynthesis in susceptible

plants. It specifically targets Photosystem II (PSII) in the chloroplasts.

Photosystem II (PSII) in Thylakoid Membrane

Downstream Effects

Light P680 (Reaction Center) excites Pheophytin e- QA (Plastoquinone A) e-
QB (Plastoquinone B)

 e- Plastoquinone Pool e- transfer

Electron Transport Blocked

Terbumeton

 Binds to D1 protein at QB site

Photosynthesis Inhibited Plant Death

Click to download full resolution via product page

Mechanism of Photosynthesis Inhibition by Terbumeton.

Terbumeton binds to the D1 protein within Photosystem II at the binding site of plastoquinone

B (QB). This binding blocks the electron flow from QA to QB, thereby interrupting the

photosynthetic electron transport chain. This inhibition leads to a buildup of reactive oxygen

species, causing lipid peroxidation, membrane damage, and ultimately, plant death.

Environmental Degradation Pathway
In the environment, Terbumeton can be degraded through various biotic and abiotic

processes. The primary degradation pathways involve the transformation of the parent

molecule into several metabolites. While specific degradation studies for Terbumeton are

limited, the major metabolites have been identified as terbumeton-desethyl, terbumeton-2-

hydroxy, and terbumeton-deisopropyl.[8] The degradation pathway is expected to be similar to

that of the closely related herbicide, terbuthylazine.
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Terbumeton

Terbumeton-desethyl (TED)

De-ethylation

Terbumeton-2-hydroxy (TOH)

Hydroxylation

Terbumeton-deisopropyl (TID)

De-isopropylation

Further Degradation Products

Click to download full resolution via product page

Proposed Degradation Pathway of Terbumeton.

The degradation of Terbumeton likely proceeds through dealkylation (removal of the ethyl or

isopropyl group) and hydroxylation (replacement of a group with a hydroxyl group). These initial

transformation products can then undergo further degradation in the soil and water

environments.

Conclusion
The available data indicates that Terbumeton has a high potential for leaching into

groundwater. This is supported by its moderate mobility in soil (Koc of 295 mL/g) and high

persistence (typical soil DT50 of 300 days), resulting in a GUS index that categorizes it as a

"high leachability" compound.[2] Experimental studies, particularly field lysimeter experiments,

are essential to confirm this potential under real-world agricultural and environmental

conditions. The primary mode of action is the inhibition of photosynthesis, and it degrades in

the environment to form several metabolites. Further research is warranted to determine the

aqueous photolysis and hydrolysis DT50 values for Terbumeton to provide a more complete

picture of its environmental fate, particularly in aquatic systems. This information is critical for

conducting comprehensive environmental risk assessments and developing strategies to

mitigate potential groundwater contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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